Dual mTORC1/mTORC2 Inhibition vs. mTORC1 Selectivity
(32-Carbonyl)-RMC-5552 inhibits phosphorylation of the mTORC2 substrate AKT1/2/3 at Ser473 with a pIC₅₀ between 8 and 9 (corresponding to an IC₅₀ range of ~1–10 nM), while maintaining potent mTORC1 substrate inhibition (p-P70S6K-T389 and p-4E-BP1-T37/36, both pIC₅₀ > 9, i.e., IC₅₀ < 1 nM) [1]. In contrast, RMC-5552—the development candidate from the same bi-steric series—was optimized for mTORC1 selectivity and exhibits substantially weaker mTORC2 inhibition (pAKT IC₅₀ = 19 nM, mTORC1/mTORC2 selectivity ≈ 40-fold) . The approximately 10-fold difference in mTORC2 potency between the two compounds is quantitatively meaningful for experiments where AKT-dependent feedback signaling or glucose metabolism readouts are critical [2].
| Evidence Dimension | Inhibition of cellular AKT phosphorylation at Ser473 (mTORC2 substrate) |
|---|---|
| Target Compound Data | pIC₅₀ 8–9 (IC₅₀ ≈ 1–10 nM) |
| Comparator Or Baseline | RMC-5552: pAKT IC₅₀ = 19 nM (pIC₅₀ ≈ 7.72); mTORC1/mTORC2 selectivity ≈ 40-fold |
| Quantified Difference | Approximately 2–19-fold greater mTORC2 inhibitory potency for (32-Carbonyl)-RMC-5552; mTORC1/mTORC2 selectivity ratio shifts from ~40 (RMC-5552) to approximately ≤10 |
| Conditions | Cellular phosphorylation assays in MDA-MB-468 cells (RMC-5552, ref. [2]); HEK293 or MCF-7 cells (32-Carbonyl-RMC-5552, patent Example 2, ref. [1]) |
Why This Matters
Users requiring concomitant mTORC2 blockade—e.g., to prevent AKT-mediated survival signaling or to study mTORC2-specific phenotypes—cannot achieve this with RMC-5552 at pharmacologically relevant concentrations, making (32-Carbonyl)-RMC-5552 the appropriate tool for such applications.
- [1] Pitzen J, Aggen JB, Burnett GL, Thottumkara AP. C40-, C28-, and C-32-linked rapamycin analogs as mTOR inhibitors. WO2019212990A1, Example 2. View Source
- [2] Burnett GL, Yang YC, Aggen JB, Pitzen J, Gliedt MK, Semko CM, et al. Discovery of RMC-5552, a Selective Bi-Steric Inhibitor of mTORC1, for the Treatment of mTORC1-Activated Tumors. J Med Chem. 2022;66(1):149–169. View Source
